(2E)-3-(2-Chloro-6-fluorophenyl)-1-(4-chlorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-chloro-6-fluorophenyl)-1-(4-chlorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H9Cl2FO/c16-11-6-4-10(5-7-11)15(19)9-8-12-13(17)2-1-3-14(12)18/h1-9H/b9-8+
• InChI Key: GSXALLLVZAXTNH-CMDGGOBGSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C=CC(=O)C2=CC=C(C=C2)Cl)F
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)/C=C/C(=O)C2=CC=C(C=C2)Cl)F
• Molecular Formula: C15H9Cl2FO
• Molecular Weight: 295.1 g/mol

Description

(2E)-3-(2-Chloro-6-fluorophenyl)-1-(4-chlorophenyl)prop-2-en-1-one is a chemical compound that belongs to the class of chalcones. It is a yellow crystalline solid that is widely used in scientific research applications.

Scientific Research Applications

Environmental Impact and Fate

Chlorophenols in the Environment : Chlorophenols, which are structurally related to the compound , have been extensively studied for their environmental impact. Research has shown that chlorophenols can have moderate to considerable toxic effects on both mammalian and aquatic life, depending on exposure levels and environmental conditions. Their persistence in the environment can vary, with potential for bioaccumulation being generally low. However, their strong organoleptic effect is notable, indicating potential sensory impacts on water quality (Krijgsheld & Gen, 1986).

Synthesis and Chemical Properties

Synthesis of Fluorinated Compounds : The synthesis of fluorinated biphenyls, which are somewhat structurally similar to the compound of interest, has been explored to enhance the properties of pharmaceuticals such as flurbiprofen. A practical synthesis method has been developed, highlighting the relevance of these compounds in manufacturing and potential for adaptation in synthesizing related compounds (Qiu et al., 2009).

Potential Applications

Fluorescent Chemosensors : Compounds based on 4-methyl-2,6-diformylphenol have been utilized to develop chemosensors for detecting various analytes, including metal ions and neutral molecules. The flexibility in modifying these compounds to improve selectivity and sensitivity suggests potential applications for the compound in the field of sensor development (Roy, 2021).

Treatment of Wastewater from Pesticide Production : The treatment of wastewater containing complex mixtures of chlorinated compounds, including those structurally related to the target compound, has been explored. Biological processes and activated carbon have been shown to effectively remove a significant percentage of these contaminants, indicating the relevance of understanding the chemical properties of such compounds for environmental remediation efforts (Goodwin et al., 2018).